2-Bromo-4-methoxybenzo[d]thiazole

• IUPAC Name: 2-bromo-4-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C8H6BrNOS/c1-11-5-3-2-4-6-7(5)10-8(9)12-6/h2-4H,1H3
• InChI Key: ZVCFJHNSAMCWGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)Br
• Molecular Formula: C8H6BrNOS
• DSSTOX Substance ID: DTXSID50593073
• Molecular Weight: 244.11 g/mol
• CAS RN: 3622-39-7

Description

2-Bromo-4-methoxybenzo[d]thiazole is a chemical compound with the molecular formula C8H6BrNOS. It is used as an organic synthesis intermediate and pharmaceutical intermediate, mainly in laboratory research and development processes and chemical production processes.

Synthesis Analysis

The synthesis of bromothiazoles, including 2-Bromo-4-methoxybenzo[d]thiazole, has been optimized and updated. The majority of these compounds are produced via sequential bromination and debromination steps. This complete family can now be produced without the use of elemental bromine.

Molecular Structure Analysis

The molecular structure of 2-Bromo-4-methoxybenzo[d]thiazole includes a thiazole ring, which is a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The IUPAC name for this compound is 2-bromo-4-methoxy-1,3-benzothiazole.

Chemical Reactions Analysis

The synthesis of 2-Bromo-4-methoxybenzo[d]thiazole involves a series of chemical reactions, including bromination and debromination. These reactions are part of the broader family of reactions used to synthesize bromothiazoles.

Physical And Chemical Properties Analysis

2-Bromo-4-methoxybenzo[d]thiazole has a molecular weight of 244.11 g/mol. It has a computed XLogP3-AA value of 3.4, indicating its lipophilicity. It has zero hydrogen bond donors and three hydrogen bond acceptors. The compound has a rotatable bond count of 1. Its exact mass and monoisotopic mass are 242.93535 g/mol. The topological polar surface area is 50.4 Ų. The heavy atom count is 12.

Scientific Research Applications

Anticonvulsant Agents

A study highlighted the synthesis of quinazolino-benzothiazoles, demonstrating significant anticonvulsant activity without neurotoxicity or hepatotoxicity, showing the potential of derivatives in epilepsy treatment (Ugale et al., 2012).

Anticancer Activity

Derivatives like 4-substituted methoxybenzoyl-aryl-thiazoles have shown improved antiproliferative activity against melanoma and prostate cancer cells, with mechanisms involving the inhibition of tubulin polymerization (Lu et al., 2009).

Synthesis Methodology

Research has been conducted on the efficient synthesis of related compounds, including a study that developed a new route for synthesizing 7-bromo-3,3-dibutyl-8-methoxy-5-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one, highlighting improved reaction times and yields (Du & Wu, 2020).

Photodynamic Therapy for Cancer

A study on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups demonstrated high singlet oxygen quantum yield, making it a promising candidate for photodynamic therapy in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

The inhibition performance of carbohydrazide Schiff bases for steel corrosion was assessed through DFT modeling and Monte Carlo simulation, indicating the potential of derivatives in industrial applications (Obot et al., 2016).

Antimicrobial and Antifungal Activities

Synthesis and evaluation of bioactive derivatives have shown promising analgesic, antifungal, and antibacterial activities, suggesting their applicability in developing new therapeutic agents (Vijaya Raj et al., 2007).

Mechanism of Action

Target of Action

Thiazole derivatives, to which 2-bromo-4-methoxybenzo[d]thiazole belongs, have been found to exhibit diverse biological activities . They act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function . The exact interaction of 2-Bromo-4-methoxybenzo[d]thiazole with its targets would depend on the specific biological activity it exhibits.

Biochemical Pathways

Given the diverse biological activities of thiazole derivatives, it can be inferred that 2-bromo-4-methoxybenzo[d]thiazole may affect multiple pathways and have downstream effects on various cellular processes .

Result of Action

Given the diverse biological activities of thiazole derivatives, it can be inferred that 2-bromo-4-methoxybenzo[d]thiazole may have a range of effects at the molecular and cellular levels .

Synthesis routes and methods

Procedure details

To a solution of 2-amino-4-methoxybenzothiazole (1.5 g) and potassium bromide (3.5 g) in sulphuric acid (1.25M, 50 ml) at 0° C. was added sodium nitrite (0.86 g) over a period of 1 hr. The reaction was allowed to warm to room temperature and stirred for 2 hrs, before being extracted with dichloromethane (3×50 ml). The combined organic extracts were dried over magnesium sulphate (5 g), and the solvent removed in vacuo to yield an off white solid. This was purified by flash chromatography (eluent 50% ethyl acetate/hexane) to yield the title compound as a white solid (1.6 g). TLC Ff 0.30 (20% ethyl acetate in hexane)